Cas no 864939-97-9 (N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide)

• Product Name: N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide
• CAS No: 864939-97-9
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 6243433
• PubChem ID: 4067263
• Update Time: 2025-07-04

N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide
• N,N-dimethyl-3-(4-methylphenylsulfonamido)benzamide
• N,N-dimethyl-3-[(4-methylphenyl)sulfonylamino]benzamide
• AKOS001411962
• 864939-97-9
• F1345-0703

• Inchi： 1S/C16H18N2O3S/c1-12-7-9-15(10-8-12)22(20,21)17-14-6-4-5-13(11-14)16(19)18(2)3/h4-11,17H,1-3H3
• InChI Key： PUZMMVZRZYAIAQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=CC=CC(C(N(C)C)=O)=C1)(=O)=O

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide

Introduction to N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide (CAS No. 864939-97-9)

N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide, a compound with the chemical identifier CAS No. 864939-97-9, is a sophisticated molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structure of this molecule incorporates several functional groups, including amide and sulfonamide moieties, which contribute to its unique chemical properties and potential therapeutic applications.

The< strong>N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide molecule is characterized by its aromatic backbone, which is further modified by the presence of a methyl group and a sulfonamido group at the 3-position. This arrangement not only imparts specific electronic and steric properties but also influences its interaction with biological targets. The amide group, in particular, is known for its ability to form hydrogen bonds, a feature that is crucial for the compound's binding affinity to biological receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of sulfonamide derivatives. These compounds have shown efficacy in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The< strong>N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide derivative, with its unique structural features, has been investigated for its potential role in modulating biological pathways associated with these diseases.

One of the most compelling aspects of this compound is its ability to interact with enzymes and receptors in a highly specific manner. The sulfonamide group, in particular, is known to exhibit strong binding interactions with certain enzymes due to its ability to form stable hydrogen bonds and salt bridges. This property has been exploited in the development of enzyme inhibitors, which are critical for treating a variety of metabolic disorders.

Recent studies have highlighted the< strong>N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide derivative's potential as an inhibitor of certain kinases and proteases. These enzymes are involved in critical cellular processes, including cell signaling and proliferation. By inhibiting their activity, this compound may offer a therapeutic strategy for conditions such as cancer and inflammatory diseases. The molecular mechanism by which this compound exerts its effects is an area of active research, with scientists employing various computational and experimental techniques to elucidate its mode of action.

The synthesis of< strong>N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide presents an intriguing challenge due to the complexity of its structure. Chemists have developed sophisticated synthetic routes that involve multi-step reactions, including condensation reactions, sulfonylation, and methylation. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into the structural features that contribute to the compound's biological activity.

In addition to its pharmacological potential, the< strong>N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide derivative has been studied for its chemical stability and solubility characteristics. These properties are crucial for determining its suitability for formulation into pharmaceutical products. Researchers have explored various solvents and excipients that can enhance the stability and bioavailability of this compound, ensuring that it can be effectively delivered to patients.

The development of novel drug candidates often involves rigorous testing in preclinical models to assess their safety and efficacy. The< strong>N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide derivative has undergone several preclinical studies, which have provided valuable data on its pharmacokinetic profile and potential side effects. These studies have laid the groundwork for future clinical trials aimed at evaluating its therapeutic benefits in human populations.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like< strong>N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These predictions have guided experimental efforts and helped optimize the structure for improved efficacy.

The future prospects for< strong>N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide are promising, with ongoing research aimed at expanding its therapeutic applications. Scientists are exploring new synthetic pathways that could improve yield and purity while reducing costs associated with production. Additionally, efforts are underway to develop novel formulations that enhance the delivery and absorption of this compound in vivo.

In conclusion,< strong>N,N-dimethyl-3-(4-methylbenzenesulfonamido)benzamide (CAS No. 864939-97-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its investigation as an inhibitor of kinases and proteases holds great promise for treating various diseases, including cancer and inflammatory disorders. As research continues to uncover new aspects of this compound's pharmacology and chemistry, it is poised to make meaningful contributions to future therapeutic strategies.